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Compound of Interest

Compound Name: R0O5256390

Cat. No.: B051736

Introduction

R0O5256390 is a potent and selective agonist for the Trace Amine-Associated Receptor 1
(TAAR1), a G-protein coupled receptor that modulates monoaminergic neurotransmission[1][2]
[3]. As a full agonist at human, rat, and cynomolgus monkey TAAR1, and a high-efficacy partial
agonist at the mouse receptor, RO5256390 serves as a critical tool in neuroscience and drug
development research[1]. It has demonstrated pro-cognitive and antidepressant-like effects in
animal models and has been investigated for its potential in treating neuropsychiatric disorders
such as schizophrenia and addiction[4]. In preclinical studies, it has shown efficacy in reducing
compulsive-like eating behaviors and psychostimulant-induced hyperactivity. These application
notes provide detailed protocols for the preparation of RO5256390 stock solutions using
dimethyl sulfoxide (DMSO) and their subsequent use in common experimental paradigms.

Chemical and Physical Properties

A summary of the key chemical and physical properties of RO5256390 is presented in the table

below.
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Property Value Reference

(S)-4-((S)-2-phenyl-buty)-4,5-

IUPAC Name _ _
dihydro-oxazol-2-ylamine

CAS Number 1043495-96-0

Molecular Formula C13H1sN20

Molar Mass 218.30 g/mol

Appearance White to off-white solid
Soluble in DMSO. Up to 50

Solubility mg/mL (229.04 mM) with

sonication.

Protocols for Stock Solution Preparation with DMSO

Proper preparation of stock solutions is crucial for ensuring the accuracy and reproducibility of
experimental results. DMSO is a common solvent for RO5256390 due to its high solubilizing
capacity for organic molecules.

Materials:

* R0O5256390 powder

e Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \Vortex mixer

» Sonicator (optional, but recommended for higher concentrations)

Protocol 1: Preparation of a 10 mM Stock Solution
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o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 2.183
mg of RO5256390 (Molar Mass = 218.30 g/mol ).

 Dissolution: Add the weighed powder to a sterile vial. Add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If
precipitation occurs, gentle warming or sonication can aid dissolution.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store aliquots at -20°C for up to one month or at -80°C for up to six months.

Stock Solution Concentration Table

Desired Concentration Volume of DMSO Mass of RO5256390
1 mM 1mL 0.218 mg

5 mM 1mL 1.092 mg

10 mM 1mL 2.183 mg

25 mM 1mL 5.458 mg

50 mM (229.04 mM) 1mL 10.915 mg

Note: For concentrations at or above 50 mg/mL, sonication is recommended to ensure
complete dissolution.
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Workflow: Preparing RO5256390 DMSO Stock Solution
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2. Add Anhydrous
DMSO

3. Vortex / Sonicate
to Dissolve
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Single-Use Tubes

(5. Store at -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing RO5256390 stock solution.

Protocols for Working Solution Preparation

The DMSO stock solution must be further diluted into an appropriate aqueous buffer or vehicle
for experimental use. The final concentration of DMSO should be kept low (typically <0.5%) in
cell-based assays to avoid solvent-induced toxicity or off-target effects.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the preparation of a 100 uM working solution from a 10 mM DMSO
stock for a typical cell culture experiment.
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 Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by
diluting the 10 mM stock 1:10 in DMSO or an appropriate buffer. For example, add 10 pL of
10 mM stock to 90 pL of DMSO.

 Final Dilution: Serially dilute the stock solution in the desired cell culture medium or assay
buffer to achieve the final working concentrations. For example, to make a 100 uM solution,
add 10 pL of the 1 mM intermediate stock to 90 pL of culture medium. Ensure the final
DMSO concentration is consistent across all conditions, including the vehicle control.

Protocol 3: Preparation of Dosing Solutions for In Vivo Studies

For animal studies, RO5256390 is often administered in a vehicle that improves its
bioavailability and stability.

Vehicle for Intraperitoneal (i.p.) Injection:
 Start with the required volume of the 10 mM R05256390 DMSO stock solution.
» Add the DMSO stock to a solution of 0.3% Tween 80 in 0.9% saline.

e Vortex thoroughly to ensure a homogenous suspension. For a final dose of 10 mg/kg in a 10
mL/kg injection volume, the final concentration of RO5256390 would be 1 mg/mL.

Vehicle for Oral (p.0.) Administration:

Prepare a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Add the RO5256390 DMSO stock to the PEG300, and mix.

Add the Tween-80 and mix.

Finally, add the saline to reach the final volume. This vehicle can achieve a clear solution of
at least 2.5 mg/mL.

Application Example: In Vitro TAAR1 Activation
Assay
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R0O5256390 activity is commonly assessed by measuring the downstream signaling of TAAR1,
such as cAMP accumulation in cells engineered to express the receptor.

Experimental Protocol: cAMP Accumulation Assay

o Cell Seeding: Seed HEK293T cells stably expressing human TAARL1 in a 96-well plate at a
density of 50,000 cells/well and incubate overnight.

o Compound Preparation: Prepare serial dilutions of RO5256390 in the assay buffer, starting
from the 10 mM DMSO stock. Ensure the final DMSO concentration does not exceed 0.5%.

o Cell Treatment: Replace the culture medium with the prepared RO5256390 dilutions or
vehicle control.

e Incubation: Incubate the plate for 30 minutes at 37°C.

o CAMP Measurement: Lyse the cells and measure intracellular cCAMP levels using a
commercially available kit (e.g., HTRF, ELISA, or luminescence-based biosensors) according
to the manufacturer's instructions.

o Data Analysis: Plot the cAMP response against the logarithm of the RO5256390
concentration and fit the data to a four-parameter logistic equation to determine the ECso.
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Experimental Workflow: In Vitro cAMP Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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